Cas no 59052-40-3 (3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol)

• Product Name: 3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol
• CAS No: 59052-40-3
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 340023
• PubChem ID: 54495141
• Update Time: 2024-11-06

3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, 4-methyl-a-(2-methylpropyl)-
• 3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol
• XYNPALKUZNGDDN-UHFFFAOYSA-N
• Isobutyl (4-methyl-2-thiazolyl) carbinol
• EN300-1269304
• 3-Methyl-1-(4-methylthiazol-2-yl)butan-1-ol
• G63178
• 59052-40-3

• Inchi： 1S/C9H15NOS/c1-6(2)4-8(11)9-10-7(3)5-12-9/h5-6,8,11H,4H2,1-3H3
• InChI Key： XYNPALKUZNGDDN-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CC(C)C)O

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 2.2